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Compound of Interest

Compound Name: 1-Chlorohexane

Cat. No.: B165106

An In-depth Technical Guide to the Safety of 1-Chlorohexane

This guide provides a comprehensive overview of the safety information for 1-Chlorohexane
(CAS No. 544-10-5), tailored for researchers, scientists, and professionals in drug
development. The following sections detail the compound's physical and chemical properties,
toxicological data, hazards, and emergency procedures, based on available Safety Data
Sheets (SDS).

Physical and Chemical Properties

1-Chlorohexane is a colorless to clear yellow liquid with a characteristic aromatic odor.[1][2][3]
It is a flammable, halogenated aliphatic hydrocarbon that is insoluble in water but soluble in
many organic solvents.[2][3][4][5]
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Property Value Source(s)
Molecular Formula CeH13ClI [61[71[8]
Molecular Weight 120.62 g/mol [61[7]
Melting Point -94 °C [11[2][4]
Boiling Point 133-135 °C [21[4119]
Density 0.879 g/mL at 25 °C [1]14]

Flash Point 27 °C (80.6 °F) - closed cup 14171

Ignition Temperature

225 °C (437 °F)

[7]

Explosive Limits

1.0 - 9.6 % by volume

[4]

Vapor Pressure

53 hPa at 55 °C

[4]115]

Refractive Index

n20/D 1.419

[1]14]

Solubility in Water

Insoluble

[2]14]

Toxicological Information

The primary toxicological concern is acute toxicity upon ingestion, though it is also classified as
a skin and eye irritant.[6][8] The chemical, physical, and toxicological properties have not been
thoroughly investigated.[8]

Test Species Route Result Source(s)
LD50 Rat Oral 7,000 mg/kg [8][10]
LD50 Rabbit Oral 7,000 mg/kg [4]
Skin
Corrosion/Irritatio  Rabbit Skin Mild skin irritation  [8]
n
Eye : N
Rabbit Eye No eye irritation [8]

Damage/Irritation
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Experimental Protocols

The cited Safety Data Sheets reference standardized toxicological studies (e.g., LD50 oral
toxicity in rats, skin irritation in rabbits) but do not provide detailed experimental methodologies.
These tests are typically conducted under established guidelines from organizations such as
the OECD (Organisation for Economic Co-operation and Development), but the specific
protocols used for the cited data are not available in the source documents.

Hazard Identification and Classification

1-Chlorohexane is classified as a flammable liquid.[8][11] Inhalation or contact may irritate or
burn the skin and eyes, and vapors can cause dizziness.[12] It is incompatible with strong
oxidizing agents and strong bases.[4][5][13]

1-Chlorohexane Hazard Profile

Primary Hazards

Reactivity Hazard
(Incompatible with oxidizers/bases)

Health Hazard
(Irritant)

Fire Hazard
(Highly Flammable)
GHS Classification
% GHS02: Flammable Signal Word: Warning H226: Flammable liquid and vapour

1-Chlorohexane
(CAS: 544-10-5)

A
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Caption: GHS classification and primary hazards of 1-Chlorohexane.

Emergency Procedures
First-Aid Measures

In case of exposure, immediate action is critical. The general advice is to move the affected
person out of the dangerous area and show the Safety Data Sheet to the attending physician.
[7118][11]

Exposure Event

Determine Route of Exposure

Inhalation Skin Eye Ingestion

First-Aid Response

Inhalation:
Move person to fresh air.

Skin Contact:
Wash off with soap and plenty of water.
Remove contaminated clothing.

P Consult a Physician <¢

Eye Contact: Ingestion:

Do NOT induce vomiting.
Rinse mouth with water.

Give artificial respiration if not breathing. A B Wi LR 5 3 (IRECENIT,

Click to download full resolution via product page

Caption: First-aid workflow for 1-Chlorohexane exposure.

Fire-Fighting Measures

1-Chlorohexane is a flammable liquid, and its vapors can form explosive mixtures with air.[7]

[8] Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear.
[12][14]
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Fire Involving 1-Chlorohexane

Assess Fire Size

Small Large

Extinguishing Actions

LARGE FIRE:
Use water spray, fog, or

SMALL FIRE:

Use dry chemical, CO2z, water spray,
or alcohol-resistant foam.

alcohol-resistant foam.
Avoid straight streams.

v v

General Precautions:
- Wear SCBA & protective clothing.
- Use water spray to cool containers.
- Fight from a maximum distance if possible.

Click to download full resolution via product page

Caption: Fire-fighting decision workflow for 1-Chlorohexane.

Accidental Release Measures

For any spill, the immediate precautionary measure is to isolate the spill or leak area for at least
50 meters (150 feet) in all directions.[6][12] All ignition sources must be eliminated.[12][13]
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Spill of 1-Chlorohexane Detected

1. Personal Protection & Ignition Control
- Wear appropriate PPE.
- ELIMINATE all ignition sources.
- Ensure adequate ventilation.

2. Containment
- Stop leak if possible without risk.
- Prevent entry into waterways/sewers.
- Use vapor-suppressing foam to reduce vapors.

3. Clean-up
- Absorb with inert, non-combustible material
(e.g., sand, dry earth).
- Use clean, non-sparking tools.

4. Disposal
- Place absorbed material into a suitable
container for chemical waste disposal.

Click to download full resolution via product page
Caption: Step-by-step workflow for accidental release response.

Safe Handling and Storage

Proper handling and storage are crucial to prevent accidents. This includes measures to
prevent the buildup of electrostatic charge and ensuring storage away from incompatible
materials.[7][8]

Caption: Key principles for the safe handling and storage of 1-Chlorohexane.

Exposure Controls and Personal Protection
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Engineering controls and personal protective equipment (PPE) are necessary to minimize

exposure. This includes using the substance in well-ventilated areas and wearing appropriate

protective gear.[8][13][14]

Control Type

Recommendation

Source(s)

Engineering Controls

Use in a well-ventilated place.
Ensure eyewash stations and
safety showers are nearby.
Use explosion-proof
equipment.

[13][15]

Eye/Face Protection

Wear appropriate protective
eyeglasses or chemical safety
goggles (e.g., EN166

compliant).

[813]

Skin Protection

Wear appropriate protective
gloves and clothing to prevent

skin exposure.

[BI[11][13]

Respiratory Protection

If risk assessment warrants,
use a full-face respirator with
appropriate cartridges (e.qg.,
type ABEK, EN 14387) or a

supplied-air respirator.

[718][11][13]

Hygiene Measures

Handle in accordance with
good industrial hygiene and
safety practice. Wash hands
before breaks and at the end

of the workday.

[7](8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [1-Chlorohexane safety data sheet (SDS) information].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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